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Compound of Interest

Compound Name: Bohemine

CAS No.: 189232-42-6

Cat. No.: B1667358

Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for the proper disposal of

Bohemine (CAS 189232-42-6), a synthetic, cell-permeable, cyclin-dependent kinase inhibitor.

Adherence to these procedures is critical to ensure laboratory safety and environmental

protection.

I. Immediate Safety and Handling Precautions
Before handling Bohemine, it is imperative to consult the full Safety Data Sheet (SDS). While

the substance is not classified as hazardous under the Globally Harmonized System (GHS), it

should be handled with caution as a potentially hazardous material[1][2].

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, gloves, and a lab coat.

Avoid Contact: Do not ingest, inhale, or allow contact with skin, eyes, or clothing[2].

Ventilation: Use in a well-ventilated area to minimize inhalation exposure.
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Spill Management: In case of a spill, avoid generating dust. Collect the spilled material with

an appropriate absorbent and place it in a sealed container for disposal.

II. Chemical and Physical Properties
A summary of Bohemine's relevant properties is provided in the table below. This information

is crucial for understanding its behavior and potential environmental impact.

Property Value Reference

CAS Number 189232-42-6 [1]

Molecular Formula C₁₈H₂₄N₆O [1]

Molecular Weight 340.43 g/mol [1]

Appearance Crystalline solid [2]

Solubility

Soluble in ethanol (~15

mg/ml), DMSO (~30 mg/ml),

and DMF (~30 mg/ml).

Sparingly soluble in aqueous

buffers.

[2]

Water Hazard Class
1 (Self-assessment): Slightly

hazardous for water.
[1]

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Bohemine waste.

This procedure is designed to comply with general laboratory safety standards and

environmental regulations.

1. Waste Segregation and Collection:

Solid Waste:
Collect all solid Bohemine waste, including unused product and contaminated materials
(e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and sealable
hazardous waste container.
The container should be made of a material compatible with the chemical.
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Liquid Waste:
Collect all liquid waste containing Bohemine, including stock solutions and experimental
residues, in a separate, leak-proof, and clearly labeled hazardous waste container.
Do not mix with other incompatible waste streams.
Given its slight hazard to water, do not dispose of Bohemine solutions down the drain[1].

2. Waste Labeling:

Properly label all waste containers with the following information:
"Hazardous Waste"
"Bohemine" and its CAS number (189232-42-6)
An estimate of the concentration and volume
The date of accumulation
The primary hazard(s) (e.g., "Chemical Waste," "Slightly hazardous for water")

3. Storage of Waste:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.
Follow your institution's guidelines for the temporary storage of chemical waste.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
Provide the disposal contractor with a copy of the Safety Data Sheet and a complete
inventory of the waste.

IV. Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Bohemine.
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Caption: Workflow for the safe disposal of Bohemine waste.
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Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult with your Environmental

Health and Safety (EHS) department for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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